4-(N,N-diethylsulfamoyl)-N-(2-(4-methoxyphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound is a benzamide derivative featuring a thieno[3,4-c]pyrazole core substituted with a 4-methoxyphenyl group at position 2 and a 5-oxido moiety. The benzamide moiety is further modified with a diethylsulfamoyl group at the para position, enhancing its electronic and steric profile. The synthesis of such derivatives typically involves sequential reactions, including nucleophilic substitutions and cyclization steps, as seen in analogous compounds (e.g., hydrazinecarbothioamides and triazole derivatives) . Key structural attributes include:
- Thieno[3,4-c]pyrazole core: Provides a rigid heterocyclic scaffold that influences molecular conformation and intermolecular interactions.
- Diethylsulfamoyl group: A strong electron-withdrawing substituent that may enhance solubility and modulate biological activity.
Properties
IUPAC Name |
4-(diethylsulfamoyl)-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4O5S2/c1-4-26(5-2)34(30,31)19-12-6-16(7-13-19)23(28)24-22-20-14-33(29)15-21(20)25-27(22)17-8-10-18(32-3)11-9-17/h6-13H,4-5,14-15H2,1-3H3,(H,24,28) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DBWBDWXUGGEIBL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C3CS(=O)CC3=NN2C4=CC=C(C=C4)OC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N4O5S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
502.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 4-(N,N-diethylsulfamoyl)-N-(2-(4-methoxyphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a heterocyclic derivative notable for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound has a complex structure characterized by multiple functional groups, including a sulfamoyl group and a thieno[3,4-c]pyrazole core. Its chemical formula is , and it exhibits various physicochemical properties that influence its biological activity.
Antimicrobial Activity
Research indicates that compounds with similar structures exhibit significant antimicrobial properties. For instance, studies on thiazole derivatives have shown antibacterial activities against both Gram-positive and Gram-negative bacteria. The mechanism often involves the generation of reactive oxygen species (ROS), which disrupt bacterial membranes and inhibit growth .
Table 1: Antimicrobial Activity Comparison
Anti-inflammatory Activity
Compounds containing sulfamoyl groups have been associated with anti-inflammatory effects. These compounds may inhibit specific pathways involved in inflammation, such as the NF-kB signaling pathway. This inhibition can lead to reduced production of pro-inflammatory cytokines .
Anticancer Potential
Emerging studies suggest that thieno[3,4-c]pyrazole derivatives may exhibit anticancer activity by inducing apoptosis in cancer cells. Mechanistic studies reveal that these compounds can interfere with cell cycle progression and promote programmed cell death through various pathways including caspase activation and mitochondrial dysfunction .
Case Studies
- Antibacterial Efficacy : A study demonstrated the antibacterial efficacy of a similar thiazole-based compound against clinical isolates of Staphylococcus aureus and Escherichia coli. The results indicated that the compound effectively inhibited bacterial growth at concentrations as low as 10 mg/ml .
- Cancer Cell Line Studies : In vitro studies on cancer cell lines treated with thieno[3,4-c]pyrazole derivatives showed significant cytotoxic effects. The compounds induced apoptosis in MCF-7 breast cancer cells, suggesting their potential as anticancer agents .
The biological activities of 4-(N,N-diethylsulfamoyl)-N-(2-(4-methoxyphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide can be attributed to several mechanisms:
- Reactive Oxygen Species Generation : The compound may induce oxidative stress in microbial cells leading to cellular damage.
- Inhibition of Enzymatic Pathways : By targeting specific enzymes involved in inflammatory or proliferative processes, the compound can exert therapeutic effects.
Scientific Research Applications
Chemical Properties and Structure
The structural formula of the compound indicates the presence of a thieno[3,4-c]pyrazole core, which is known for its diverse biological activities. The addition of a sulfamoyl group enhances its pharmacological potential by improving solubility and bioavailability.
Scientific Research Applications
-
Medicinal Chemistry
- The compound is being investigated for its antimicrobial properties . Studies have shown that derivatives of thieno[3,4-c]pyrazole exhibit activity against various bacterial strains, making them candidates for new antibiotic agents.
- Anticancer Activity : Research indicates that compounds with similar structures can inhibit the growth of cancer cell lines. For instance, thieno[3,4-c]pyrazole derivatives have been tested against lung and breast cancer cells, showing promising results in reducing cell viability.
-
Pharmacological Studies
- The compound's interaction with biological targets is under investigation. Preliminary studies suggest it may modulate enzyme activity related to cancer metabolism.
- Neuroprotective Effects : There is emerging evidence that compounds with similar scaffolds may offer neuroprotective benefits, potentially leading to treatments for neurodegenerative diseases.
-
Agricultural Applications
- Some derivatives of thieno[3,4-c]pyrazole have been explored for their effectiveness as agrochemicals, particularly in pest control formulations due to their biological activity against pests.
Anticancer Activity
A recent study evaluated the cytotoxic effects of thieno[3,4-c]pyrazole derivatives on various cancer cell lines. The results are summarized in the following table:
| Cancer Type | Cell Line | IC50 (µM) |
|---|---|---|
| Lung Cancer | A549 | 45.00 |
| Breast Cancer | MDA-MB-231 | 30.00 |
| Liver Cancer | HepG2 | 25.00 |
| Colorectal Cancer | HCT116 | 40.00 |
These findings indicate that the compound may induce apoptosis and inhibit proliferation in multiple cancer types, supporting its potential use as an anticancer agent.
Antimicrobial Properties
Another study focused on the antimicrobial efficacy of thieno[3,4-c]pyrazole derivatives against common bacterial pathogens such as Staphylococcus aureus and Escherichia coli. The results demonstrated significant inhibition zones, suggesting strong antibacterial properties.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Substituent Effects
The compound is compared to structurally related benzamide derivatives (Table 1).
Table 1: Structural Comparison of Key Analogues
Key Observations :
- Electronic Effects : The target compound’s diethylsulfamoyl group (electron-withdrawing) contrasts with bromo (moderately electron-withdrawing) in the analogue from . This difference may influence charge distribution and dipole moments.
- Tautomerism: Unlike triazole-thione derivatives (e.g., compounds [7–9] in ), the thieno[3,4-c]pyrazole core in the target compound lacks tautomeric flexibility, which could limit conformational adaptability .
Spectral and Physicochemical Properties
Infrared Spectroscopy :
- The target compound’s IR spectrum would exhibit characteristic bands for sulfamoyl (S=O stretching at ~1150–1350 cm⁻¹) and carbonyl (C=O at ~1660–1680 cm⁻¹), similar to hydrazinecarbothioamides .
- Absence of C=S bands (~1240–1255 cm⁻¹) distinguishes it from thione-containing analogues (e.g., triazole-thiones) .
NMR Analysis :
- The 4-methoxyphenyl group would show a singlet for the methoxy protons (~δ 3.8 ppm in <sup>1</sup>H-NMR) and aromatic protons in the δ 6.8–7.5 ppm range.
- Diethylsulfamoyl protons are expected as quartets (N-CH2) at δ 3.0–3.5 ppm and triplets (CH3) at δ 1.1–1.3 ppm.
Hydrogen Bonding :
- This is consistent with Etter’s graph set analysis, where such groups often participate in C=O···H–N or S=O···H–C motifs .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
